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Zusammenfassung

Trichlormethylsilan (CHsSICls), auch als Methyltrichlorsilan (MTS) bekannt, ist eine
fundamentale Vorlaufersubstanz in der chemischen Industrie, insbesondere fir die Herstellung
von Silikonen, Siliziumkarbid (SiC) und hochreinem Silizium.[1] Seine thermische Stabilitat ist
ein kritischer Parameter, der die Prozessbedingungen bei der chemischen
Gasphasenabscheidung (CVD) und anderen Hochtemperatur-Synthesen maf3geblich
beeinflusst. Dieses Dokument bietet eine detaillierte technische Ubersicht Giber die thermische
Stabilitat, die Zersetzungsmechanismen, die entstehenden Produkte und die Kinetik des
Zerfalls von Trichlormethylsilan. Es fasst quantitative Daten aus der wissenschatftlichen
Literatur zusammen, beschreibt experimentelle Methoden zur Untersuchung der Zersetzung
und visualisiert die komplexen Reaktionspfade.

Thermische Stabilitat und Zersetzungsprodukte

Die thermische Zersetzung von Trichlormethylsilan wird in der Regel in einem
Temperaturbereich von 825 K bis 977 K (ca. 552 °C bis 704 °C) unter vermindertem Druck
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(10-120 Torr) untersucht.[2][3] Die primére Zersetzungsreaktion ist die homolytische Spaltung
der Silizium-Kohlenstoff-Bindung, die zur Bildung eines Methylradikals (*CHs) und eines
Trichlorsilylradikals (¢SiCls) fuhrt.[4]

Die nachfolgenden Reaktionen dieser hochreaktiven Radikale mit dem Ausgangsmaterial oder
untereinander fihren zu einer Reihe von stabilen Endprodukten. Zu den wichtigsten
nachgewiesenen Zersetzungsprodukten gehéren Methan (CHa), Trichlorsilan (HSICl3),
Siliziumtetrachlorid (SiCls) und Chlorwasserstoff (HCI).[3][5][6] Die Anwesenheit von
Wasserstoff als Tragergas kann die Zersetzungsrate von MTS erhdhen, was auf einen
Radikalkettenmechanismus hindeutet.[5][6]

Quantitative Analyse der Zersetzungsprodukte

Die Verteilung der gasformigen Produkte hangt stark von den Prozessparametern wie
Temperatur, Verweilzeit und der Zusammensetzung des Gasgemisches ab. Die folgende
Tabelle fasst die typischen stabilen Produkte zusammen, die bei der Pyrolyse von MTS
identifiziert wurden.

Produkt Chemische Formel = Nachweismethode Referenz
Methan CHa Gaschromatographie [3]
Trichlorsilan HSICls Gaschromatographie [3]
Siliziumtetrachlorid SiCla Gaschromatographie [3]
Chlorwasserstoff HCI Massenspektrometrie [51[6]

Kinetik und Mechanismus der Zersetzung

Die Untersuchung der Zersetzungskinetik ist entscheidend fur das Verstandnis und die
Modellierung von CVD-Prozessen. Die Initiierungsreaktion, also die Spaltung der Si-C-
Bindung, ist der geschwindigkeitsbestimmende Schritt.

Initiierungsreaktion: CHsSICls — «CHs + «SiCls

Die Geschwindigkeitskonstante (ki) fur diese unimolekulare Reaktion wurde experimentell
bestimmt. Nachfolgende Schritte im Reaktionsmechanismus umfassen die Abstraktion von
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Wasserstoff- oder Chloratomen aus dem MTS-Molekul durch die entstandenen Methylradikale.

[2]

Sekundarreaktionen: «CHs + CHsSICls — CHa + *CH2SiCls (Wasserstoff-Abstraktion) «CHs +
CHsSICls » CHsCI + «SiCl2(CHs) (Chlor-Abstraktion - weniger favorisiert)

Die kinetischen Parameter fir die Schlisselreaktionen der MTS-Pyrolyse sind in der folgenden
Tabelle zusammengefasst.

. Arrhenius- Temperaturber  Druckbereich
Reaktion Parameter .
Ausdruck eich (K) (Torr)

Initiierung (9.6 £ 2.5) x 10%°
(CHsSIiCls — k1 exp(-(392 +18)  825-977 10-120
*CHs + +SiCl3) kJ mol~Y/RT) s
H-Abstraktion (5.1 £0.4) x 108
(*CHs + exp(—(61 + 3) kJ

_ ka 825-977 10-120
CHsSIiCls = CHa mol~Y/RT) L
+ «CH2SiCls3) mol-1s—1

Cl-Abstraktion
(1.5+£0.5) x 10°

(«CHs +
) exp(—(72 £ 6) kJ
CHsSIiCls - ks 825977 10-120
mol~Y/RT) L
CHsClI +
) mol-1s—1
*SiCl2(CH3))
Tabelle

basierend auf
den Daten von P.
Ho und M. E.
Coltrin, 2004.[2]

Visualisierung des Zersetzungsmechanismus

Der vorgeschlagene Radikalkettenmechanismus fiir die Zersetzung von Trichlormethylsilan
kann wie folgt visualisiert werden. Das Diagramm zeigt die primare Initiierungsreaktion und die
nachfolgenden Abstraktionsschritte, die zu den Hauptprodukten fuhren.
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Zersetzungsmechanismus von Trichlormethylsilan (MTS)
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Click to download full resolution via product page

Abbildung 1: Vereinfachter Reaktionspfad der MTS-Zersetzung.

Experimentelle Protokolle

Die Untersuchung der thermischen Zersetzung von MTS erfordert spezielle Hochtemperatur-
Reaktorsysteme und empfindliche Analysemethoden.

Versuchsaufbau: Hochtemperatur-Stromungsreaktor
(HTFR)

Die meisten kinetischen Studien werden in einem Hochtemperatur-Stromungsreaktor
durchgefuhrt.[3][5]
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» Reaktor: Ein typischer Reaktor besteht aus einem Graphitrohr (z.B. 5 cm Innendurchmesser,
100 cm Lange), das in einer wassergekuhlten, isolierten Vakuumkammer untergebracht ist.

[5]

o Heizung: Mehrere unabhangig voneinander gesteuerte Heizelemente umgeben das Rohr,
um eine prazise und homogene Temperaturkontrolle (bis zu 1500 K) zu gewahrleisten.[5]

e Gas-Zufuhr: MTS wird typischerweise mit einem inerten Tragergas (z.B. Helium oder
Stickstoff) oder einem reaktiven Gas (z.B. Wasserstoff) verdinnt.[3][5] Massenflussregler
steuern die Gasflusse prazise.

o Druckregelung: Der Reaktordruck wird durch ein Drosselventil im Vakuumsystem, gekoppelt
an einen Druckmessumformer, konstant gehalten.[5]

e Probenahme und Analyse: Die gasférmigen Produkte werden durch eine Quarzkapillare aus
der heiRen Zone des Reaktors entnommen.[5] Die Analyse der Produktzusammensetzung
erfolgt online mittels Gaschromatographie (GC) oder Massenspektrometrie (MS).[2][3][5]

Experimenteller Arbeitsablauf

Der Arbeitsablauf fur ein typisches Zersetzungsexperiment ist im folgenden Diagramm

dargestellt.
Probenahme- Analyse
S
Gasversorgung Massenfluss- H(Jf:htemperatur-
(MTS, Tragergas) —>| regler Strémungsreaktor
' (HTFR)
Abgassystem

Click to download full resolution via product page
Abbildung 2: Typischer Arbeitsablauf fir MTS-Pyrolyse-Experimente.

Fazit

Das Verstandnis der thermischen Stabilitat und der Zersetzungswege von Trichlormethylsilan
ist fur die Optimierung industrieller Prozesse, insbesondere der chemischen
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Gasphasenabscheidung von Siliziumkarbid, von entscheidender Bedeutung. Die Zersetzung
beginnt mit der Spaltung der Si-C-Bindung und folgt einem Radikalkettenmechanismus, der zu
stabilen Produkten wie Methan, Trichlorsilan und Siliziumtetrachlorid fuhrt. Die hier
zusammengefassten kinetischen Daten und experimentellen Protokolle bieten eine wertvolle
Grundlage fiir Forscher und Ingenieure, die an der Modellierung und Entwicklung von
Hochtemperaturprozessen mit dieser vielseitigen Siliziumvorlaufersubstanz arbeiten.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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